2-amino-4-(3,4-difluorophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile

• IUPAC Name: 2-amino-4-(3,4-difluorophenyl)-5-oxo-4H-pyrano[3,2-c]chromene-3-carbonitrile
• InChI: InChI=1S/C19H10F2N2O3/c20-12-6-5-9(7-13(12)21)15-11(8-22)18(23)26-17-10-3-1-2-4-14(10)25-19(24)16(15)17/h1-7,15H,23H2
• InChI Key: MRQVLNQYXNHCAX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C(C(=C(O3)N)C#N)C4=CC(=C(C=C4)F)F)C(=O)O2
• Molecular Formula: C19H10F2N2O3
• Molecular Weight: 352.3 g/mol

Description

2-amino-4-(3,4-difluorophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile (also known as DFPPC) is a nitrogen-containing heterocyclic compound that is widely used in scientific research. It has been studied for its potential applications in various fields, including drug development, biochemistry, and pharmacology. The structure of DFPPC is composed of a five-membered pyrano[3,2-c]chromene ring system with a nitrogen atom at the 3-position and a carbonitrile group at the 5-position. This compound has been studied for its potential to interact with various biological targets and to modulate the activity of enzymes.

Mechanism of Action

The mechanism of action of DFPPC is not completely understood. However, it is believed to interact with various biological targets, such as enzymes and receptors. For example, DFPPC has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and to bind to the androgen receptor. It has also been studied for its potential to modulate the activity of enzymes involved in drug metabolism, such as cytochrome P450 enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of DFPPC are not yet fully understood. However, studies have shown that it has the potential to interact with various biological targets, such as enzymes and receptors. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and to bind to the androgen receptor. It has also been studied for its potential to modulate the activity of enzymes involved in drug metabolism, such as cytochrome P450 enzymes.

Advantages and Limitations for Lab Experiments

The advantages of using DFPPC in laboratory experiments include its stability, low cost, and wide availability. Additionally, it is relatively easy to synthesize and can be used in a variety of experiments. The main limitation of using DFPPC in laboratory experiments is that its mechanism of action is not completely understood.

Future Directions

For research include investigating its potential to interact with other biological targets, such as G-protein coupled receptors and ion channels. Additionally, further research is needed to explore its potential to modulate the activity of enzymes involved in drug metabolism. Additionally, studies are needed to better understand the biochemical and physiological effects of DFPPC and to develop new methods for its synthesis. Finally, further research is needed to explore the potential therapeutic applications of DFPPC.

Synthesis Methods

DFPPC can be synthesized through a multi-step process. The first step involves the reaction of 4-amino-3,4-difluoroaniline with ethyl acetoacetate in the presence of sodium hydroxide, resulting in the formation of 2-amino-3,4-difluorobenzoylacetone. This intermediate is then reacted with ethyl chloroacetate and sodium ethoxide to form 2-amino-4-(3,4-difluorophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile.

Scientific Research Applications

DFPPC has been investigated for its potential applications in scientific research. It has been studied for its ability to interact with various biological targets, such as enzymes and receptors. For example, DFPPC has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and to bind to the androgen receptor. It has also been studied for its potential to modulate the activity of enzymes involved in drug metabolism, such as cytochrome P450 enzymes.